molecular formula C25H22N2O5 B2704167 N-(4-methoxyphenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide CAS No. 847404-57-3

N-(4-methoxyphenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide

Cat. No. B2704167
CAS RN: 847404-57-3
M. Wt: 430.46
InChI Key: VAYQEHQARWBMRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-methoxyphenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide, also known as MMB-FUBINACA, is a synthetic cannabinoid that belongs to the benzofuran class. It was first identified in 2014 and has gained popularity among recreational drug users due to its potent psychoactive effects. Despite being a relatively new compound, MMB-FUBINACA has already been the subject of numerous scientific studies.

Scientific Research Applications

  • Synthesis and Analgesic Properties :

    • Abu-Hashem et al. (2020) synthesized novel benzodifuranyl compounds related to the given compound and evaluated their analgesic and anti-inflammatory activities. These compounds showed significant inhibitory activity on COX-2, with potential implications for pain management and inflammation reduction (Abu-Hashem, Al-Hussain, & Zaki, 2020).
  • Chemical Reactions and Transformations :

    • Kammel et al. (2015) explored the reactions of brominated benzolactone/lactam with similar compounds under basic conditions. These reactions led to the formation of novel structures, contributing to the understanding of organic synthesis mechanisms (Kammel, Tarabová, Růžičková, & Hanusek, 2015).
  • Pharmaceutical Applications :

    • Gong, Wong, and Lam (2008) developed a photoresponsive molecularly imprinted hydrogel using a similar compound for the controlled release and uptake of pharmaceuticals in aqueous media. This innovative approach has implications for drug delivery systems (Gong, Wong, & Lam, 2008).
  • Synthesis Techniques and Novel Derivatives :

    • El‐Faham et al. (2013) investigated the use of OxymaPure/DIC in synthesizing novel α-ketoamide derivatives related to the compound . Their research highlights improved methods for synthesizing complex organic molecules (El‐Faham, Mohammed Al Marhoon, Abdel-Megeed, & Albericio, 2013).
  • Anticonvulsant Properties :

    • Camerman et al. (2005) studied derivatives of the compound, focusing on their crystal structures and potential anticonvulsant activities. These findings contribute to the understanding of new treatments for epilepsy (Camerman, Hempel, Mastropaolo, & Camerman, 2005).
  • Novel Synthetic Pathways :

    • Stauss et al. (1972) detailed the synthesis of highly functionalized compounds related to the given chemical. Their work demonstrates innovative approaches in organic chemistry (Stauss, Härter, Neuenschwander, & Schindler, 1972).
  • Neuroprotective and Antioxidant Effects :

    • Cho et al. (2015) synthesized and evaluated benzofuran-2-carboxamide derivatives for their neuroprotective and antioxidant activities. These compounds, related to the query compound, show promise in treating neurodegenerative diseases (Cho et al., 2015).

properties

IUPAC Name

N-(4-methoxyphenyl)-3-[[2-(4-methoxyphenyl)acetyl]amino]-1-benzofuran-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H22N2O5/c1-30-18-11-7-16(8-12-18)15-22(28)27-23-20-5-3-4-6-21(20)32-24(23)25(29)26-17-9-13-19(31-2)14-10-17/h3-14H,15H2,1-2H3,(H,26,29)(H,27,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VAYQEHQARWBMRN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)CC(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=C(C=C4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H22N2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

430.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.